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Compound of Interest

Compound Name: 4-Methoxyphenyl mesylate

Cat. No.: B099115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 4-
Methoxyphenyl mesylate, specifically its melting point and solubility. Due to the limited

availability of public data for this specific compound, this guide offers predicted properties

based on structurally similar compounds and presents comprehensive experimental protocols

for their determination in a laboratory setting.

Predicted Physicochemical Properties
While a specific melting point for 4-Methoxyphenyl mesylate is not readily available in public

databases, an estimation can be made by examining related compounds. The general trend for

aromatic compounds is an increase in melting point with molecular weight and symmetry.

Table 1: Physical Properties of 4-Methoxyphenyl Mesylate and Structurally Related

Compounds
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Compound
Name

Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

Solubility

4-Methoxyphenyl

Mesylate
C₈H₁₀O₄S 218.23 Not Reported

Expected to be

soluble in polar

organic solvents

and have limited

solubility in

water.

4-Methoxyphenol C₇H₈O₂ 124.14 54-57

Soluble in

ethanol, acetone,

chloroform,

benzene, and

carbon

tetrachloride;

limited solubility

in water.[1][2]

(2E)-1-(4-

Methoxyphenyl)-

3-(4-

methylphenyl)-2-

propen-1-one

C₁₇H₁₆O₂ 252.31 123-125 Not specified.

Based on the properties of these related structures, it is anticipated that 4-Methoxyphenyl
mesylate is a solid at room temperature with a melting point likely above that of 4-

methoxyphenol. Its solubility is predicted to be good in polar organic solvents due to the

presence of the polar sulfonate group and the methoxy group, which can engage in dipole-

dipole interactions. Conversely, its solubility in water is expected to be limited, a common

characteristic for many organic esters.

Experimental Protocols for Property Determination
For researchers requiring precise values for the physical properties of 4-Methoxyphenyl
mesylate, the following established experimental protocols are recommended.
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Melting Point Determination
The melting point of a solid compound can be accurately determined using the capillary

method with a melting point apparatus.[3][4][5][6]

Materials:

4-Methoxyphenyl mesylate sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

Sample Preparation: If the 4-Methoxyphenyl mesylate sample consists of large crystals,

gently grind it to a fine powder using a clean, dry mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to

collect a small amount of the compound. The sample should be packed to a height of 2-3

mm by tapping the sealed end of the tube on a hard surface or by dropping it through a long

glass tube.[6]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.

Approximate Melting Point Determination: If the melting point is unknown, perform a rapid

heating run (10-20 °C per minute) to determine an approximate melting range.[3]

Accurate Melting Point Determination: Allow the apparatus to cool. Using a fresh sample,

heat to a temperature approximately 20°C below the approximate melting point. Then,

decrease the heating rate to 1-2 °C per minute.
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Observation and Recording: Record the temperature at which the first drop of liquid appears

(the beginning of the melting range) and the temperature at which the entire sample

becomes a clear liquid (the end of the melting range). A pure compound will typically have a

sharp melting range of 1-2 °C.

Solubility Determination
A qualitative and semi-quantitative determination of solubility can be performed by observing

the dissolution of the solute in a given solvent. The isothermal shake-flask method is a reliable

technique for determining equilibrium solubility.

Materials:

4-Methoxyphenyl mesylate sample

A selection of solvents (e.g., water, ethanol, methanol, acetone, chloroform, ethyl acetate,

hexane)

Small test tubes or vials with caps

Spatula or balance for measuring the solute

Graduated cylinder or pipette for measuring the solvent

Vortex mixer or orbital shaker

Constant temperature bath (optional, for temperature-controlled studies)

Procedure:

Qualitative Solubility Assessment:

Place a small, known amount of 4-Methoxyphenyl mesylate (e.g., 10 mg) into a series of

labeled test tubes.

Add a small volume of each solvent (e.g., 1 mL) to the respective test tubes.

Vigorously agitate the tubes (e.g., using a vortex mixer) for 60 seconds.[7]
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Visually inspect the tubes to determine if the compound has completely dissolved

(soluble), partially dissolved (partially soluble), or not dissolved at all (insoluble). Record

the observations.

Semi-Quantitative Solubility (Shake-Flask Method):

Add a known excess amount of 4-Methoxyphenyl mesylate to a vial containing a known

volume of the desired solvent.

Seal the vial and place it in an orbital shaker at a constant temperature (e.g., 25 °C).

Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure the

solution is saturated.

After equilibration, allow the excess solid to settle.

Carefully extract a known volume of the supernatant (the clear liquid phase).

Analyze the concentration of 4-Methoxyphenyl mesylate in the supernatant using a

suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

The determined concentration represents the solubility of the compound in that solvent at

the specified temperature.

Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

melting point and solubility of 4-Methoxyphenyl mesylate.
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Caption: Workflow for determining the melting point and solubility of 4-Methoxyphenyl
mesylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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